Cas no 1406604-76-9 (1-(5-bromo-3-nitropyridin-2-yl)propan-2-one)

• Product Name: 1-(5-bromo-3-nitropyridin-2-yl)propan-2-one
• CAS No: 1406604-76-9
• MF: C₈H₇BrN₂O₃
• MW: 259.056781053543
• CID: 6398594
• PubChem ID: 63198851
• Update Time: 2025-06-09

1-(5-bromo-3-nitropyridin-2-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-3-nitropyridin-2-yl)propan-2-one
• 2-Propanone, 1-(5-bromo-3-nitro-2-pyridinyl)-
• EN300-1911672
• 1406604-76-9
• AKOS012501140
• CS-0275893

• Inchi： 1S/C8H7BrN2O3/c1-5(12)2-7-8(11(13)14)3-6(9)4-10-7/h3-4H,2H2,1H3
• InChI Key： JWHQKMNAFIDDTM-UHFFFAOYSA-N
• SMILES： C(C1=NC=C(Br)C=C1[N+]([O-])=O)C(=O)C

Computed Properties

• Exact Mass: 257.96400g/mol
• Monoisotopic Mass: 257.96400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• Density: 1.648±0.06 g/cm3(Predicted)
• Boiling Point: 319.0±37.0 °C(Predicted)
• pka: -2.25±0.32(Predicted)

Additional information on 1-(5-bromo-3-nitropyridin-2-yl)propan-2-one

Professional Introduction to Compound with CAS No. 1406604-76-9 and Product Name: 1-(5-bromo-3-nitropyridin-2-yl)propan-2-one

The compound with the CAS number 1406604-76-9 and the product name 1-(5-bromo-3-nitropyridin-2-yl)propan-2-one represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a 5-bromo-3-nitropyridine moiety linked to a propan-2-one group, which confers distinct reactivity and utility in synthetic chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those derived from pyridine derivatives. The presence of both bromine and nitro substituents in the 5-bromo-3-nitropyridine core enhances its versatility, making it a valuable intermediate in the synthesis of more complex molecules. The propan-2-one component further extends its synthetic potential, allowing for diverse functionalization strategies that can be tailored to specific pharmacological targets.

One of the most compelling aspects of this compound is its role as a building block in the development of novel therapeutic agents. The 5-bromo-3-nitropyridine moiety is particularly interesting because it can participate in various chemical reactions, including nucleophilic substitution, metal-catalyzed cross-coupling, and condensation reactions. These reactions are fundamental to the synthesis of biologically active compounds, and the introduction of this moiety into a molecular framework can significantly influence the pharmacokinetic and pharmacodynamic properties of the final product.

Recent studies have highlighted the importance of 1-(5-bromo-3-nitropyridin-2-yl)propan-2-one in the synthesis of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. The nitro group in the pyridine ring can be reduced to an amine, providing a handle for further derivatization. This transformation allows chemists to introduce various pharmacophores that can interact with target enzymes with high specificity. Additionally, the bromine atom serves as a versatile synthetic handle, enabling subsequent modifications through Suzuki-Miyaura or Buchwald-Hartwig coupling reactions.

The compound's potential extends beyond kinase inhibitors. Researchers have also explored its utility in the development of antimicrobial agents. The structural features of 1-(5-bromo-3-nitropyridin-2-yl)propan-2-one make it an attractive candidate for designing molecules that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have shown promising results in vitro, indicating that derivatives of this compound exhibit significant antibacterial activity against resistant strains.

The synthesis of 1-(5-bromo-3-nitropyridin-2-yl)propan-2-one itself is a testament to the progress made in synthetic organic chemistry. Modern methodologies have streamlined the preparation process, making it more efficient and scalable. For instance, palladium-catalyzed coupling reactions now allow for rapid assembly of complex pyridine derivatives from simpler precursors. This efficiency is crucial for industrial applications where cost-effectiveness and yield optimization are paramount.

The role of computational chemistry in designing and optimizing derivatives of 1-(5-bromo-3-nitropyridin-2-yl)propan-2-one cannot be overstated. Molecular modeling techniques enable researchers to predict binding affinities, metabolic stability, and other critical properties before conducting experimental work. This approach accelerates drug discovery pipelines by identifying promising candidates early in the process. Furthermore, machine learning algorithms are being employed to analyze large datasets containing structural and biological information, leading to more informed decisions about which derivatives warrant further investigation.

In conclusion, 1-(5-bromo-3-nitropyridin-2-yl)propan-2-one (CAS No. 1406604-76-9) represents a cornerstone in modern pharmaceutical research. Its unique structural features and synthetic versatility make it an indispensable tool for chemists working on next-generation therapeutics. As our understanding of biological pathways continues to expand, compounds like this will play an increasingly critical role in addressing complex diseases through innovative drug design strategies.